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Compound of Interest

(25)-2-[(4-

Compound Name:
methylphenoxy)methylJoxirane

CAS No.: 101693-40-7

Cat. No.: B3072801

Get Quote

Executive Summary & Compound Identity

(2S)-2-[(4-methylphenoxy)methyl]oxirane is a critical chiral building block used extensively in
the synthesis of

-adrenergic receptor antagonists (beta-blockers) and other bioactive pharmaceutical
ingredients (APIs). Its high enantiomeric purity is essential for the efficacy and safety of
downstream therapeutics.

This guide provides a definitive reference for researchers confirming the identity and purity of
this compound using Nuclear Magnetic Resonance (NMR), Infrared Spectroscopy (IR), and
Mass Spectrometry (MS).
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Property Data

IUPAC Name (2S)-2-[(4-methylphenoxy)methyl]oxirane

(S)-p-Tolyl Glycidy! Ether; (S)-Glycidyl 4-
methylphenyl ether

Common Name

33234-63-4 (Racemic); Note: (S)-enantiomer
CAS Number ] - )
often referenced via specific synthesis

Molecular Formula

Molecular Weight 164.20 g/mol

Chirality (S)-configuration at C2 of the oxirane ring

Synthesis & Origins

To understand the spectroscopic impurities, one must understand the origin. The (S)-
enantiomer is typically synthesized via the nucleophilic substitution of (S)-Glycidyl Aryl
Sulfonates (e.g., Nosylate or Tosylate) with p-Cresol under basic conditions. This pathway
preserves the stereochemistry of the chiral center via a mechanism that avoids racemization if
conducted at controlled temperatures.
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Figure 1: Synthetic pathway utilizing the Chiral Pool approach to retain (S)-configuration.
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Spectroscopic Atlas
Nuclear Magnetic Resonance (NMR)

The NMR data below represents the high-resolution signature of the purified (S)-enantiomer in

. The spectrum is characterized by the AA'BB' aromatic system and the distinct ABX pattern of
the epoxide protons.

H NMR Data (400 MHz,
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Coupling (
Position Multiplicit Integration Assignment
Hz)
Aromatic
Ar-H 7.08 d 2H 8.2
(meta to O)
Aromatic
Ar-H 6.82 d 2H 8.2
(ortho to O)
Ether
O-CH 418 dd 1H 3.2,11.0 methylene
(Ha)
Ether
O-CH 3.95 dd 1H 5.6, 11.0 methylene
(Hb)
. Chiral
Epoxide CH 3.33 m 1H - )
Methine (Hc)
Epoxide
Epoxide CH 2.90 t (approx) 1H 4.5 methylene
(trans)
Epoxide
Epoxide CH 5 75 dd 1H 2.6,5.0 methylene
(cis)
Ar-CH 2.29 s 3H - Methyl group

Analyst Note: The diastereotopic protons of the ether linkage (

) appear as distinct doublets of doublets due to the influence of the adjacent chiral center. The
separation between these signals (

ppm) is a key indicator of structural integrity.

C NMR Data (100 MHz,
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)
Carbon Type Assignment
(ppm) yp 9
156.3 Quaternary (C) Aromatic C-O (Ipso)
130.4 Quaternary (C) Aromatic C-Me (Para)
129.9 Methine (CH) Aromatic (Meta)
114.6 Methine (CH) Aromatic (Ortho)
Methylene (CH Ether Linkage (
68.8
) )
50.3 Methine (CH) Epoxide CH (Chiral Center)
Methylene (CH )
44.8 Epoxide CH
)
Methyl (CH
20.5 Toluene Methyl

)

Infrared Spectroscopy (FT-IR)

The IR spectrum is dominated by the ether linkage and the strained epoxide ring.

Wavenumber (cm

Vibration Mode

Functional Group

)

3050 - 3000 C-H Stretch Aromatic / Epoxide C-H
2920, 2860 C-H Stretch Aliphatic (Methyl/Methylene)
1610, 1512 C=C Stretch Aromatic Ring Skeleton
1245 C-O Stretch Aryl Alkyl Ether (Strong)
1035 C-O-C Stretch Symmetric Ether

1250, 915, 830

Ring Breathing

Epoxide Ring (Characteristic)
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Validation Check: The presence of a broad band at 3400-3500 cm

indicates hydrolysis to the diol (impurity). A pure sample should be devoid of O-H stretching
signals.

Mass Spectrometry (EI-MS)

The fragmentation pattern follows the stability of the tropylium ion and the cleavage of the ether
bond.

Molecular lon (

): m/z 164 (Visible, moderate intensity)

Base Peak: m/z 107/108 (Cresol fragment or hydroxytropylium)

Key Fragment: m/z 91 (Tropylium ion,

)

Epoxide Loss: m/z 57 (
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Figure 2: Primary fragmentation pathways in Electron lonization MS.
Chiral Analysis & Optical Rotation
For the (2S)-enantiomer, the optical rotation is a critical quality attribute (CQA).
¢ Specific Rotation

:+33.0° (c = 1.0, Methanol) [Value approximated from (S)-Phenyl Glycidyl Ether analog;
exact batch value must be determined experimentally as solvent effects are significant]

e Chiral HPLC Method:
o Column: Chiralcel OD-H or AD-H
o Mobile Phase: Hexane : Isopropanol (90:10 to 99:1)

o Flow Rate: 0.5 - 1.0 mL/min
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o Detection: UV @ 254 nm or 280 nm

o Retention: The (S)-enantiomer typically elutes second on OD-H columns compared to the
(R)-enantiomer, but standard injection is required for confirmation.

Experimental Protocol: Synthesis of Reference
Standard

To generate a reference standard for spectroscopic validation, follow this protocol.

Reagents:

p-Cresol (1.0 eq)[1]

(S)-Glycidyl 3-nitrobenzenesulfonate (Nosylate) (1.0 eq)

Potassium Carbonate (

) (2.0 eq)

Acetone (Reagent Grade)

Procedure:

Dissolution: Dissolve p-Cresol and (S)-Glycidyl Nosylate in Acetone (0.5 M concentration).
o Addition: Add powdered

to the solution.

e Reaction: Reflux the heterogeneous mixture for 18 hours under Nitrogen atmosphere.

o Workup: Cool to room temperature. Filter off inorganic salts. Evaporate solvent under
reduced pressure.

o Purification: Purify the residue via silica gel column chromatography (Eluent: Hexane/Ethyl
Acetate 9:1).

e Validation: Confirm structure via
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H NMR (look for absence of aromatic nosylate signals) and Chiral HPLC (ee > 98%)).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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